Cas no 1217862-39-9 (4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one
• CAS No: 1217862-39-9
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• MDL: MFCD15146455
• CID: 4686898
• Update Time: 2025-05-21

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one
• BBL003671
• STK980599
• T3713
• 2-pyrrolidinone, 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)-
• 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one

• MDL： MFCD15146455
• Inchi： 1S/C14H16N4OS/c1-8-3-4-11(9(2)5-8)18-7-10(6-12(18)19)13-16-17-14(15)20-13/h3-5,10H,6-7H2,1-2H3,(H2,15,17)
• InChI Key： RPGQXVSNKFLLHR-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1CC(N(C2C=CC(C)=CC=2C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one, also known by its CAS number 1217862-39-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives and incorporates a thiadiazole ring system, which is known for its versatile applications in drug design. The structure of this compound is characterized by a pyrrolidinone core substituted with a 5-amino-thiadiazole moiety and a 2,4-dimethylphenyl group. These substituents contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of well-established organic reactions. The thiadiazole ring is typically formed through a condensation reaction between an amine and a thioamide or thiourea derivative. The pyrrolidinone ring is then constructed via cyclization reactions, often involving lactam formation. The substitution pattern of the phenyl group (specifically the 2,4-dimethyl substitution) plays a crucial role in determining the compound's solubility and bioavailability. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and improving scalability.

From a pharmacological perspective, this compound has shown promising activity in several in vitro assays. The presence of the thiadiazole ring is associated with anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, the pyrrolidinone moiety is known to enhance drug stability and permeability across biological membranes. Recent studies have explored its potential as an anti-cancer agent, particularly in targeting specific kinases involved in tumor progression. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.

The structural features of this compound also make it an attractive target for medicinal chemistry research. The amino group on the thiadiazole ring can serve as a site for further functionalization, enabling the creation of bioisosteres or prodrugs. Such modifications could potentially enhance its pharmacokinetic properties or reduce off-target effects. Moreover, computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action.

In terms of applications beyond pharmacology, this compound has shown utility in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Recent research has highlighted its potential as a precursor for metalloorganic frameworks (MOFs), which are widely used in gas storage and separation technologies.

Despite its promising attributes, further investigation is required to fully harness the potential of this compound. Collaborative efforts between chemists and biologists are essential to address challenges related to scalability, toxicity profiling, and clinical translation. As research progresses, it is anticipated that this compound will contribute significantly to both academic advancements and industrial applications.

In conclusion, 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2,4-dimethylphenyl)pyrrolidin-2-one represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical transformations and therapeutic interventions. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, this compound holds the promise of advancing both scientific knowledge and practical innovations.